BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Dosimetry Guide to Rubidium-82
from Different Strontium-82 Generators

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium-82

Cat. No.: B1233234

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dosimetry of Rubidium-82 (Rb-82) obtained
from different Strontium-82 (Sr-82) generators used in Positron Emission Tomography (PET)
myocardial perfusion imaging. The information presented is based on available experimental
data and regulatory documents, focusing on key performance characteristics that influence
patient radiation dose.

Executive Summary

Rubidium-82 PET imaging is a valuable tool for assessing myocardial perfusion, offering
advantages in terms of rapid workflow and lower radiation exposure compared to some other
nuclear imaging techniques. The primary source of Rb-82 for clinical use is a Sr-82/Rb-82
generator system. This guide focuses on two commercially available generators: CardioGen-
82® and RUBY-FILL®. While both systems provide sterile, nonpyrogenic Rb-82 chloride for
intravenous administration, they exhibit differences in their design, elution characteristics, and
reported efficiency, which can have implications for patient dosimetry.

A critical aspect of Sr-82/Rb-82 generator dosimetry is the potential for breakthrough of the
parent radionuclide, Sr-82, and its impurity, Strontium-85 (Sr-85). This breakthrough can lead to
a significant and unintended radiation dose to the patient, particularly to the bone marrow.[1]
Therefore, strict adherence to daily quality control procedures is paramount for patient safety.
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Comparative Analysis of Sr-82/Rb-82 Generators

The following tables summarize the key specifications and performance data for the

CardioGen-82® and RUBY-FILL® generators.

Table 1. Generator Specifications

Feature CardioGen-82®

RUBY-FILL®

Manufacturer Bracco Diagnostics Inc.

Jubilant DraxImage Inc.

3.33 - 5.55 GBq (90 - 150 mCi)

Sr-82 Activity at Calibration 2]

3.145 - 4.255 GBq (85 - 115
mCi)[2]

Fixed at 50 mL/min (Model
Elution Flow Rate 510) or user-selectable 20 or
50 mL/min (Model 1700)[2][3]

User-adjustable from 15 to 30
mL/min[3]

1110-2220 MBq (30-60 mCi)
Recommended Patient Dose for Model 510; 10-30 MBqg/kg
for Model 1700[2][4]

10-30 MBg/kg (0.27-0.81
mCi/kg)[2][3]

Not specified in the same

terms, but has a clinical shelf-

Maximum Elution Volume 17 L[5] ) )
life of approximately 30%
longer than CardioGen-82®[3]
) o Longer clinical shelf-life
Generator Shelf-life 42 days post-calibration[5]

reported[3]

Table 2: Comparative Rb-82 Yield and Efficiency
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Parameter CardioGen-82® RUBY-FILL®

Reported Daily QA 82Rb

o 2.3+0.2GBqg 3.0+ 0.2GBqg
Activity (Start of Use)

Measurement Method for Daily =~ Dose-calibrator ‘'maximum’' of a  Integrated 'total’ of a 35 mL
QA 50 mL elution at 50 mL/min[3] elution at 20 mL/min[3]

Underestimation of Integrated
Total Activity by 'Maximum' ~24%][3][6] N/A
Method

Estimated 8Rb Production
Efficiency (Integrated Total 88 £ 4%][3][6] 95 + 4%][3][6]
Activity)

Data from a comparative study of 9 CardioGen-82® and 9 RUBY-FILL® generators.[3][6]

The data suggests that the RUBY-FILL® generator demonstrates a higher Rb-82 production
efficiency compared to the CardioGen-82® when measured on a common scale.[3][6] The
different methods for daily quality assurance activity measurement contribute to a significant
underestimation of the total eluted Rb-82 activity for the CardioGen-82® system.[3][6]

Patient Radiation Dosimetry

The radiation dose to the patient from an Rb-82 PET scan is primarily from the injected Rb-82,
but can be significantly increased by Sr-82 and Sr-85 breakthrough.

Table 3: Estimated Absorbed Radiation Doses from a 2220 MBq (60 mCi) Injection of Rb-82
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Absorbed Dose (mGy/2220 Absorbed Dose (rad/60

Organ .
MBq) mCi)
Kidneys 12.9 1.29
Heart Wall 8.57 0.857
Lungs 6.57 0.657
Liver 4.44 0.444
Spleen 4.22 0.422
Pancreas 4.0 0.40
Thyroid 3.78 0.378
Adrenals 3.55 0.355
Small Intestine 3.33 0.333
Uterus 2.89 0.289
Ovaries 2.67 0.267
Testes 2.22 0.222
Red Marrow 2.0 0.20
Total Body 1.11 0.111

Source: CardioGen-82® Prescribing Information.[4]

For a typical clinical rest/stress Rb-82 PET scan with a total injected activity of 2960 MBq (80
mCi), the mean effective dose is approximately 3.7 mSv.[7] The organs receiving the highest
absorbed doses are the kidneys, heart wall, and lungs.[7][8]

Experimental Protocols
Rubidium-82 Elution and Assay

The following is a generalized protocol for the daily elution and assay of Rb-82 from a Sr-
82/Rb-82 generator. Specific details may vary between generator models and infusion
systems.
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System Preparation: Ensure the infusion system is properly set up according to the
manufacturer's instructions. Use only additive-free 0.9% Sodium Chloride Injection USP for
elution.[9][10]

First Elution (Column Wash): Aseptically elute the generator with 50 mL of saline and discard
the eluate. This step is performed daily before the first patient dose to wash the generator
column.[4][10]

Generator Regeneration: Allow at least 10 minutes for the Rb-82 to regenerate after elution.
[4][10]

Test Elution for Assay: Elute the generator with a specified volume and flow rate (e.g., 50 mL
at 50 mL/min for CardioGen-82®) into a shielded vial.[4] Note the exact end of elution (EOE)
time.

Rb-82 Activity Measurement: Using a calibrated dose calibrator, measure the activity of the
collected eluate at a specific time post-EOE.

Decay Correction: Correct the measured activity back to the EOE time using the appropriate
decay factor for Rb-82 (half-life = 75 seconds).[4]

Strontium-82 and Strontium-85 Breakthrough Testing

This is a critical daily quality control procedure to ensure patient safety.
Sample Preparation: Use the eluate sample collected for the Rb-82 assay.

Rb-82 Decay: Allow the sample to decay for at least one hour to ensure all Rb-82 has
decayed.[4]

Measurement: Measure the activity of the decayed sample in a dose calibrator at the
appropriate setting for Sr-82.

Calculation:

o Calculate the amount of Sr-82 breakthrough.
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o Calculate the amount of Sr-85 breakthrough based on the known Sr-85/Sr-82 ratio for the
specific generator lot.

o Acceptance Criteria: The breakthrough levels must not exceed the regulatory limits:
o Sr-82: <0.02 uCi/mCi of Rb-82 (0.02 Bg/MBQ)[9]
o Sr-85: <0.2 uCi/mCi of Rb-82 (0.2 Bg/MBQ)[9]

e Action Levels: If breakthrough levels exceed one-tenth of the specification limit (Alert Limit),
the frequency of breakthrough testing should be increased (e.qg., twice daily).[9][10] If the
limits are exceeded, the generator must be immediately taken out of service.[9]

Visualized Workflows
Daily Quality Control Workflow for Sr-82/Rb-82
Generators

Click to download full resolution via product page

Caption: Daily quality control workflow for Sr-82/Rb-82 generators.
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Clinical Workflow for Rb-82 PET Myocardial Perfusion
Imaging

Rb-82 PET/CT Myocardial Perfusion Imaging Workflow
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\
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Acquire Rest PET Images
(approx. 5-7 min)

Y
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Interval
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Acquire Stress PET Images
(approx. 5-7 min)

\
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Y
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Generate Clinical Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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